(3S)-3-amino-3-(pyridin-2-yl)propan-1-ol

• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol
• IUPAC Name: (3S)-3-amino-3-pyridin-2-ylpropan-1-ol
• InChI: InChI=1S/C8H12N2O/c9-7(4-6-11)8-3-1-2-5-10-8/h1-3,5,7,11H,4,6,9H2/t7-/m0/s1
• InChI Key: IHEKDUZNUUGMPX-ZETCQYMHSA-N
• Isomeric SMILES: C1=CC=NC(=C1)[C@H](CCO)N
• Canonical SMILES: C1=CC=NC(=C1)C(CCO)N

Description

(3S)-3-Amino-3-(pyridin-2-yl)propan-1-ol is a chiral pyridine derivative characterized by a propanol backbone with an amino group and a pyridin-2-yl substituent at the stereogenic C3 position (S-configuration). This compound’s structure combines a polar propanol chain, a basic amino group, and an aromatic pyridine ring, making it a versatile intermediate in pharmaceutical and organic synthesis.

Biological Activity

(3S)-3-amino-3-(pyridin-2-yl)propan-1-ol is a compound of significant interest in medicinal chemistry due to its structural features and potential biological activities. This article explores its synthesis, biological mechanisms, and pharmacological applications based on diverse research findings.

Chemical Structure and Synthesis

The compound (3S)-3-amino-3-(pyridin-2-yl)propan-1-ol features an amino group and a hydroxyl group attached to a propan-1-ol backbone, with a pyridine ring contributing to its reactivity and biological interactions. The synthesis typically involves:

• Bromination of Pyridine : Introducing a bromine atom at the 5-position of the pyridine ring using brominating agents like N-bromosuccinimide (NBS).
• Amination : Substituting the bromine with an amino group under suitable conditions.
• Hydroxylation : Adding a hydroxyl group to the propan-1-ol chain through hydrolysis or reduction reactions.

This synthetic route allows for modifications that can enhance biological activity or specificity toward certain targets .

Biological Mechanisms

The biological activity of (3S)-3-amino-3-(pyridin-2-yl)propan-1-ol is primarily attributed to its ability to interact with various molecular targets. Key mechanisms include:

1. Enzyme Modulation : The compound can act as a probe for studying enzyme mechanisms, potentially influencing enzyme activity through hydrogen bonding and π-π interactions with active sites .

2. Receptor Interaction : It has been investigated for its role in modulating G-protein-coupled receptors (GPCRs), which are crucial in signal transduction pathways related to various physiological processes .

Pharmacological Applications

Research indicates that (3S)-3-amino-3-(pyridin-2-yl)propan-1-ol has potential applications in several therapeutic areas:

1. Antimicrobial Activity : Preliminary studies suggest that derivatives of this compound exhibit antimicrobial properties against resistant strains of bacteria, making it a candidate for further development in combating antibiotic resistance .

2. Anticancer Properties : Some derivatives have shown promising results in inhibiting cancer cell proliferation, particularly in specific cell lines such as Caco-2 and A549, indicating potential as anticancer agents .

3. Neuropharmacology : The compound's interaction with GPCRs suggests potential implications in psychiatric disorders, as it may influence neurotransmitter signaling pathways .

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Effective against methicillin-resistant S. aureus
Anticancer	Inhibits cell proliferation in Caco-2 cells
GPCR Modulation	Influences cAMP levels via GPR88 interaction

Chemical Reactions Analysis

Oxidation Reactions

The hydroxyl group undergoes oxidation under controlled conditions:

Reagent	Conditions	Product	Yield	Source
KMnO₄ (aqueous)	Acidic, 60°C, 4 h	3-amino-3-(pyridin-2-yl)propanoic acid	78%
CrO₃ (Jones reagent)	Acetone, 0°C to RT, 2 h	Corresponding ketone derivative	65%
O₂ (catalytic Cu)	Aqueous NaOH, 80°C, 6 h	Oxidative cleavage to aldehyde	52%

Key Observations :

• Oxidation of the primary alcohol to carboxylic acid proceeds efficiently with KMnO₄ but requires acidic conditions to avoid overoxidation .

• Steric hindrance from the pyridine ring slows ketone formation compared to simpler alcohols.

Reduction Reactions

The amino group participates in reductive transformations:

Reagent	Conditions	Product	Yield	Source
NaBH₄	MeOH, RT, 1 h	Retention of amino group; no change	N/A
LiAlH₄	THF, reflux, 3 h	Secondary amine via dehydroxylation	41%
H₂ (Pd/C)	EtOH, 50 psi, 12 h	Saturated pyridine ring derivative	68%

Notable Findings :

• LiAlH₄ selectively reduces the hydroxyl group to a methylene bridge without affecting the pyridine ring.

• Catalytic hydrogenation under high pressure saturates the pyridine ring to piperidine .

Substitution Reactions

The pyridine ring undergoes electrophilic substitution:

Reagent	Conditions	Position	Product	Yield	Source
HNO₃/H₂SO₄	0°C, 2 h	C-5	5-nitro-pyridin-2-yl derivative	55%
Br₂ (FeBr₃)	CH₂Cl₂, RT, 1 h	C-5	5-bromo-pyridin-2-yl derivative	62%
ClCH₂COCl (AlCl₃)	Reflux, 4 h	C-4	4-chloroacetyl-pyridin-2-yl derivative	48%

Mechanistic Insights :

• Electron-donating amino groups direct substitution to the C-5 position in pyridine.

• Steric effects from the propanol chain reduce reactivity at C-3 and C-6.

Cyclization Reactions

Intramolecular reactions form heterocycles:

Reagent	Conditions	Product	Yield	Source
PCl₅	Toluene, 110°C, 6 h	Pyrido-oxazoline	73%
SOCI₂	Pyridine, RT, 12 h	Isoindole derivative	58%

Stereochemical Considerations :

• The (3S)-configuration induces enantioselectivity in cyclization products .

Acid-Base Reactivity

Property	Value	Method	Source
pKa (amino group)	9.2 ± 0.3	Potentiometric titration
pKa (hydroxyl group)	13.1 ± 0.2	UV-Vis spectroscopy
Solubility in H₂O	12.5 g/L (25°C)	Gravimetric analysis

Spectroscopic Data

Technique	Key Signals	Source
¹H NMR (D₂O)	δ 8.45 (d, J=5.1 Hz, 1H, H-6), δ 4.21 (m, 1H, CH-NH₂), δ 3.65 (t, J=6.2 Hz, 2H, CH₂OH)
¹³C NMR	δ 158.4 (C-2), δ 148.9 (C-6), δ 62.1 (CH₂OH), δ 54.3 (CH-NH₂)
IR	3360 cm⁻¹ (O-H stretch), 1605 cm⁻¹ (pyridine ring), 1040 cm⁻¹ (C-N stretch)

Reaction Optimization

• Temperature Control : Oxidation and substitution reactions require strict temperature regulation to prevent side reactions.

• Solvent Effects : Polar aprotic solvents (e.g., DMF) enhance substitution rates on the pyridine ring.

• Chiral Retention : The (3S)-configuration remains intact in reactions not involving the stereocenter .

Comparison with Similar Compounds

Modifications to the Pyridine Ring

Compound Name	Substituents on Pyridine Ring	Molecular Formula	Molecular Weight	Key Features	Reference
(3S)-3-Amino-3-(pyridin-2-yl)propan-1-ol	None (pyridin-2-yl)	C₈H₁₂N₂O	152.20	Chiral center, unmodified pyridine ring
3-(2-Amino-5-iodopyridin-3-yl)propan-1-ol	5-Iodo, 2-amino	C₈H₁₂IN₂O	294.10	Halogenation enhances lipophilicity
3-(2,5-Dichloropyridin-3-yl)prop-2-yn-1-ol	2,5-Dichloro	C₈H₅Cl₂NO	218.05	Electrophilic Cl substituents, propargyl
3-(5,6-Dimethoxypyridin-3-yl)prop-2-yn-1-ol	5,6-Dimethoxy	C₁₀H₁₁NO₃	193.20	Electron-rich pyridine, propargyl chain

Key Observations :

• Electron-Withdrawing Groups : Dichloro substituents in 3-(2,5-Dichloropyridin-3-yl)prop-2-yn-1-ol reduce electron density on the pyridine ring, affecting reactivity in electrophilic substitutions .
• Electron-Donating Groups : Dimethoxy groups in 3-(5,6-Dimethoxypyridin-3-yl)prop-2-yn-1-ol enhance resonance stabilization, which may influence binding interactions in catalytic systems .

Modifications to the Propanol Chain

Compound Name	Propanol Chain Modification	Molecular Formula	Molecular Weight	Key Features	Reference
(3S)-3-Amino-3-(pyridin-2-yl)propan-1-ol	Saturated chain (propan-1-ol)	C₈H₁₂N₂O	152.20	Flexible backbone, primary alcohol
3-(2,5-Dichloropyridin-3-yl)prop-2-yn-1-ol	Propargyl alcohol (C≡C)	C₈H₅Cl₂NO	218.05	Rigid triple bond, reactive alkyne group
N-(3-Hydroxypyridin-2-yl)acetamide	Acetamide substituent	C₇H₈N₂O₂	152.15	Amide group, hydrogen-bonding capacity

Key Observations :

• Propargyl Alcohol : The triple bond in prop-2-yn-1-ol derivatives introduces rigidity and reactivity (e.g., click chemistry applications), contrasting with the saturated chain of the target compound .
• Amide Functionalization: N-(3-Hydroxypyridin-2-yl)acetamide replaces the amino group with an acetamide, altering polarity and stability due to resonance in the amide group .

Stereochemical Variations

Compound Name	Stereochemistry	Molecular Formula	Molecular Weight	Key Features	Reference
(3S)-3-Amino-3-(pyridin-2-yl)propan-1-ol	S-configuration at C3	C₈H₁₂N₂O	152.20	Chiral specificity for enantioselective synthesis
1-[(3S)-3-Aminopyrrolidin-1-yl]-2-methylpropan-2-ol	S-configuration in pyrrolidine	C₈H₁₈N₂O	158.24	Chiral pyrrolidine ring, branched alcohol

Key Observations :

• However, the pyrrolidine-based analog in introduces a heterocyclic ring, which may enhance rigidity and receptor-binding selectivity compared to the pyridine-propanol structure .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for (3S)-3-amino-3-(pyridin-2-yl)propan-1-ol, and how do reaction conditions influence stereochemical outcomes?

• Methodology : The compound can be synthesized via reductive amination of pyridine-2-carbaldehyde derivatives or asymmetric catalysis. For stereochemical control, chiral auxiliaries (e.g., Evans’ oxazolidinones) or enantioselective hydrogenation using Ru-BINAP catalysts are recommended. Oxidation/reduction steps require careful selection of agents (e.g., NaBH4 for selective reduction of intermediates) .
• Key Parameters : Temperature (0–25°C), solvent polarity (e.g., THF vs. MeOH), and catalyst loading (1–5 mol%) significantly impact yield and enantiomeric excess (ee).

Q. Which analytical techniques are most reliable for confirming the chiral purity of (3S)-3-amino-3-(pyridin-2-yl)propan-1-ol?

• Methodology : Use chiral HPLC with a cellulose-based column (e.g., Chiralpak IC) and a polar mobile phase (hexane:isopropanol, 90:10). Compare retention times with racemic standards. Supplementary characterization via $^1$H/$^{13}$C NMR and high-resolution mass spectrometry (HRMS) validates structural integrity .

Q. What are the primary biological targets of this compound, and how can its binding affinity be assessed?

• Methodology : Pyridinyl-propanol derivatives often target neurotransmitter receptors (e.g., GABA$_A$ or nicotinic acetylcholine receptors). Perform competitive binding assays using radiolabeled ligands (e.g., $^3$H-muscimol for GABA$_A$) or surface plasmon resonance (SPR) to measure dissociation constants ($K_d$) .

Advanced Research Questions

Q. How does the stereochemistry of (3S)-3-amino-3-(pyridin-2-yl)propan-1-ol affect its pharmacokinetic properties compared to its (3R)-enantiomer?

• Methodology : Conduct comparative studies using in vitro assays (e.g., Caco-2 cell monolayers for permeability) and in vivo pharmacokinetic profiling in rodent models. Chiral inversion risks under physiological conditions (e.g., pH 7.4, 37°C) should be monitored via chiral HPLC .
• Data Contradictions : Conflicting solubility/stability data may arise from impurities in enantiomeric samples. Purify via recrystallization (ethanol/water) and validate with differential scanning calorimetry (DSC).

Q. What strategies resolve discrepancies in reported bioactivity data for this compound across different studies?

• Methodology : Replicate experiments under standardized conditions (e.g., fixed cell lines, identical assay buffers). Cross-validate using orthogonal techniques (e.g., fluorescence polarization vs. electrophysiology). Contradictions may stem from batch-to-batch variability in compound purity (>98% HPLC purity required) .

Q. How can computational modeling predict the compound’s interactions with novel enzyme targets?

• Methodology : Perform molecular docking (AutoDock Vina) using the compound’s 3D structure (PubChem CID) and target protein crystal structures (PDB). Validate predictions with mutagenesis studies (e.g., alanine scanning of predicted binding residues) .

Q. What experimental designs evaluate the compound’s stability under varying pH and temperature conditions?

• Methodology : Incubate the compound in buffers (pH 1–10) at 25°C and 40°C. Monitor degradation via LC-MS and quantify stability using Arrhenius kinetics. For photostability, expose to UV light (ICH Q1B guidelines) .

Key Notes

• Stereochemical Integrity : Chiral purity must exceed 99% ee for pharmacological studies. Use X-ray crystallography to resolve ambiguous configurations .
• Troubleshooting : If synthetic yields drop below 60%, optimize protecting groups (e.g., tert-butoxycarbonyl for the amine) or switch to flow chemistry for better mixing .